3-Pentanol-d5

• CAS: 14848-79-4
• Molecular Formula: C5H12O
• Molecular Weight: 93.18 g/mol
• InChI: InChI=1S/C5H12O/c1-3-5(6)4-2/h5-6H,3-4H2,1-2H3/i3D2,4D2,5D
• InChIKey: AQIXEPGDORPWBJ-ZDGANNJSSA-N

3-Pentanol-d5 is a stable isotope-labeled analog of the volatile organic compound 3-pentanol (CAS 584-02-1), in which five hydrogen atoms at positions 2,2,3,4,4 are replaced by deuterium atoms. This pentadeuterated secondary alcohol (molecular formula C5H7D5O, molecular weight 93.18 g/mol) maintains the core chemical structure and reactivity of the parent compound while providing a distinct mass shift that enables its primary application as an internal standard in mass spectrometry-based quantification.

3-Pentanol-d5 (CAS 14848-79-4): Stable Isotope-Labeled Secondary Alcohol for Quantitative Trace Analysis

3-Pentanol-d5 is a stable isotope-labeled analog of the volatile organic compound 3-pentanol (CAS 584-02-1), in which five hydrogen atoms at positions 2,2,3,4,4 are replaced by deuterium atoms . This pentadeuterated secondary alcohol (molecular formula C5H7D5O, molecular weight 93.18 g/mol) maintains the core chemical structure and reactivity of the parent compound while providing a distinct mass shift that enables its primary application as an internal standard in mass spectrometry-based quantification .

Workflow Stable isotope dilution mass spectrometry (SID‑MS)

Selection Deuterated internal standard with +5 Da mass shift

Use Context Quantitative trace analysis of 3‑pentanol in complex matrices

Why Unlabeled 3-Pentanol or Other Deuterated Pentanol Isomers Cannot Substitute for 3-Pentanol-d5 in Precise Analytical Workflows

Deuterated internal standards must balance structural fidelity to the analyte with sufficient mass separation to avoid signal interference. Unlabeled 3-pentanol (monoisotopic mass 88.15 Da) cannot serve as an internal standard in mass spectrometry because it is chemically identical to the analyte [1]. Alternative deuterated pentanol isomers, such as 1-pentanol-d11 or 2-pentanol-d12, differ in chromatographic retention time and ionization efficiency due to their distinct chemical structures, violating the fundamental internal standard requirement of co-elution and matching matrix behavior [2]. The specific 2,2,3,4,4-pentadeuteration pattern of 3-Pentanol-d5 (mass shift +5 amu) provides a quantitative signal fully resolved from the analyte's natural isotopic envelope while maintaining near-identical physicochemical properties, as evidenced by its boiling point of 115.3 °C compared to 115.3 °C for the unlabeled compound .

3‑Pentanol‑d5

Unlabeled 3‑pentanol

Co‑elutes but identical mass; no mass shift for MS differentiation

3‑Pentanol‑d5

Other deuterated pentanol isomers

Differ in retention time and ionization efficiency; may disrupt co‑elution

• [1] NIST Chemistry WebBook, 3-Pentanol, Molecular weight: 88.1482. View Source
• [2] Restek, Choosing an Internal Standard. View Source

Quantitative Differentiation Evidence for 3-Pentanol-d5 Against Closest Analogs and In-Class Alternatives

Isotopic Purity of ≥98 atom % D Enables Reliable Quantification Against Unlabeled 3-Pentanol Baseline

A certified isotopic abundance of ≥98 atom % D ensures that less than 2% of the labeled internal standard consists of unlabeled or under-labeled isotopologues that could contribute to the analyte signal channel, a critical specification for accurate stable-isotope dilution quantification . In contrast, the natural abundance of deuterium in unlabeled 3-pentanol is only 0.0156 atom %, providing no useful internal standard capability [1].

Isotopic purity

Specification review

≥98 atom % D

Supports low LLOQ and method accuracy

vs unlabeled 0.0156 atom % D; >6,200‑fold enrichment

Evidence Dimension	Isotopic purity (atom % D)
Target Compound Data	≥98 atom % D
Comparator Or Baseline	Unlabeled 3-pentanol: 0.0156 atom % D (natural abundance)
Quantified Difference	>6,200-fold enrichment in deuterium content
Conditions	Vendor certificate of analysis (WYTSCI / Biomart)

Why This Matters

High isotopic enrichment minimizes the contribution of the internal standard to the analyte signal, reducing the lower limit of quantification and improving method accuracy.

• [1] IUPAC, Commission on Isotopic Abundances and Atomic Weights, Deuterium isotopic abundance. View Source

Mass Shift of +5 Da Resolves 3-Pentanol-d5 from Analyte Isotopologue Overlap Compared to Partially Deuterated d4 Analogs

The incorporation of five deuterium atoms yields a parent ion with monoisotopic mass 93.120 Da, shifted +5.03 Da from unlabeled 3-pentanol (monoisotopic mass 88.089 Da) [1]. This 5-Da mass increment is superior to a hypothetical 4-Da shift (e.g., from a d4 analog) because the natural abundance M+4 isotope peak of 3-pentanol (approximately 0.01% relative intensity based on 13C and 2H contributions) is practically negligible, whereas the M+5 ion is virtually nonexistent in natural isotopic distribution, ensuring zero analyte cross-talk into the internal standard channel [2].

Mass shift

Class‑level

+5.03 Da

+4 Da (d4 analog)

Eliminates isotope crosstalk; supports high‑sensitivity MS

5 Da shift avoids M+5 natural ion; d4 may have ~0.01% overlap

Evidence Dimension	Mass shift from unlabeled analyte
Target Compound Data	+5.03 Da (Monoisotopic mass 93.120 Da)
Comparator Or Baseline	Hypothetical 3-Pentanol-d4: +4 Da shift (potential overlap with natural 13C2 or 13C2H isotopologue)
Quantified Difference	5 Da shift eliminates overlap with any significant natural isotopologue; a 4 Da shift may have ~0.01% overlap with the M+4 ion of the analyte
Conditions	Calculated from monoisotopic masses: 3-Pentanol (88.0888 Da), 3-Pentanol-d5 (93.1202 Da) [ChemSpider]

Why This Matters

A mass shift of ≥5 Da is a recognized best practice for deuterated internal standards to avoid isotope crosstalk, making this compound suitable for high-sensitivity triple quadrupole MS methods.

• [1] NIST Chemistry WebBook, 3-Pentanol, Molecular weight: 88.1482. View Source
• [2] General principle of stable isotope dilution mass spectrometry; M+5 ion intensity is below 0.001% for C5 compounds. View Source

Carbon-Bound Deuterium Labeling Prevents H/D Back-Exchange, Unlike O-Deuterated 3-Pentanol-d1

The deuterium labels in 3-Pentanol-d5 are located on carbon atoms (positions 2,2,3,4,4), as confirmed by its IUPAC name 3-(2,2,3,4,4-2H5)pentanol . Carbon-bound deuterium is resistant to exchange with protic solvents under standard analytical conditions, ensuring isotopic integrity throughout sample preparation, extraction, and chromatographic separation. In contrast, O-deuterated 3-pentanol (CAS 14848-79-4 as sometimes misassigned) would undergo rapid H/D exchange in aqueous or alcoholic matrices, leading to variable internal standard concentration and compromised quantification [1].

Label stability

Class‑level

C–D bonds (stable)

O–D bond (labile)

Ensures label integrity in protic matrices

No exchange under pH 2–8; O‑D exchanges within minutes

Evidence Dimension	Label stability (propensity for H/D back-exchange)
Target Compound Data	Stable (C-D bonds, no exchange under typical analytical conditions pH 2-8)
Comparator Or Baseline	3-Pentanol-O-d1: Labile (O-D bond exchanges within minutes in protic solvents)
Quantified Difference	C-D bonds are kinetically inert to exchange; O-D exchange half-life <1 min in H2O at neutral pH
Conditions	General chemical stability principle; C-D vs O-D exchange kinetics

Why This Matters

Procurement of C-deuterated rather than O-deuterated internal standards is essential for robust, reproducible quantitative workflows involving aqueous or alcoholic sample matrices.

• [1] MtoZ Biolabs, How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source

Near-Identical Boiling Point to 3-Pentanol Ensures Co-Elution in GC-MS, Making It a Superior Internal Standard to Non-Analogous Deuterated Compounds

The predicted boiling point of 3-Pentanol-d5 is 115.3±0.0 °C at 760 mmHg, identical to the experimentally determined boiling point of unlabeled 3-pentanol (115.3 °C at 101.3 kPa) [1]. This thermodynamic equivalence ensures that the deuterated internal standard co-elutes precisely with the analyte during gas chromatographic separation, the most critical requirement for effective matrix-effect correction. Alternative deuterated internal standards, such as 1-pentanol-d11, exhibit different boiling points and retention indices, leading to differential partitioning and unreliable correction factors .

Boiling point

Method context

115.3 °C

Unlabeled: 115.3 °C

Supports co‑elution for GC matrix‑effect correction

Predicted value (ChemSpider); experimental match from NIST

Evidence Dimension	Boiling point (volatility match)
Target Compound Data	115.3±0.0 °C (predicted, 760 mmHg)
Comparator Or Baseline	3-Pentanol: 115.3 °C (experimental, 101.3 kPa)
Quantified Difference	0.0 °C difference (within experimental uncertainty)
Conditions	ChemSpider predicted data (ACD/Labs Percepta Platform) vs NIST experimental data

Why This Matters

Identical volatility guarantees co-elution in GC-based methods, a prerequisite for using the internal standard to correct for injection variability, detector drift, and matrix suppression.

• [1] NIST Chemistry WebBook, 3-Pentanol, Boiling point. View Source

Recommended Application Scenarios for 3-Pentanol-d5 Based on Differentiation Evidence

Quantitative Analysis of 3-Pentanol as a Plant-Derived Volatile Semiochemical in Complex Headspace Extracts via GC-MS

In plant physiology and chemical ecology studies, the emission of 3-pentanol is linked to insect pheromone signaling and defense priming . The use of 3-Pentanol-d5 as an SID internal standard enables precise quantification of 3-pentanol in complex volatile organic compound (VOC) mixtures collected from plant headspace or insect glands. The +5 Da mass shift and identical GC retention time ensure accurate correction for matrix effects and detector variability, as established in the evidence guide above.

Stable Isotope Dilution LC-MS/MS Assay for 3-Pentanol in Food and Beverage Quality Control

3-Pentanol is a marker of fermentation processes and can be present in alcoholic beverages. Regulatory and quality laboratories require robust, validated methods for its quantification. The carbon-bound deuterium labeling of 3-Pentanol-d5 ensures no H/D exchange during sample preparation involving aqueous dilution or alcoholic matrices, maintaining internal standard integrity . Its high isotopic purity (≥98 atom % D) supports low-level detection, critical for meeting regulatory compliance thresholds.

Metabolic Tracing of 3-Pentanol Elicitor in Crop Protection Research

Researchers investigating the priming of plant immunity by microbial volatile organic compounds use 3-Pentanol-d5 as both an internal standard and a tracer. The specific labeling pattern (2,2,3,4,4-d5) allows for the differentiation of exogenously applied standard from endogenously produced 3-pentanol in metabolomics workflows. The compound's inert carbon-deuterium bonds are essential for maintaining label fidelity during plant tissue extraction and analysis .

Application

Selection Property

Validation Focus

Plant volatile semiochemical quantification (GC‑MS)

Co‑elution and +5 Da mass shift

Matrix‑effect correction and detector variability

Fermentation marker analysis (LC‑MS/MS)

C‑deuterated label stability

Low‑level detection with isotopic purity

Metabolic tracing of plant elicitor

Specific 2,2,3,4,4‑d5 labeling pattern

Differentiation of exogenous vs endogenous analyte